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Compound of Interest

Compound Name: Erythromycin C

Cat. No.: B159579

For Researchers, Scientists, and Drug Development Professionals

Erythromycin, a macrolide antibiotic produced by Saccharopolyspora erythraea, is a complex of
several related compounds, primarily erythromycins A, B, C, and D. While Erythromycin A is the
most abundant and clinically significant component, understanding the bioactivity of the minor
components is crucial for a comprehensive grasp of the drug's overall efficacy and for the
development of novel antibiotic derivatives. This guide provides a detailed comparison of the
bioactivity of Erythromycin C and Erythromycin D, supported by available experimental data
and methodologies.

Quantitative Bioactivity Data

Direct head-to-head quantitative comparisons of the bioactivity of Erythromycin C and
Erythromycin D are limited in publicly available literature. However, studies have consistently
positioned their antibacterial potency as being significantly lower than that of Erythromycin A.
The most definitive data comes from a comprehensive study by Kibwage et al. (1985), which
evaluated the antibacterial activities of these components against a panel of 21 gram-positive
and 15 gram-negative microorganisms.[1][2]

The key finding of this and subsequent research is that Erythromycin C and Erythromycin D
exhibit approximately half the antibacterial activity of Erythromycin A.[1][2] This difference in
potency is attributed to structural variations in their macrolide rings.
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Mechanism of Action

Erythromycin C and Erythromycin D share the same mechanism of action as other
erythromycin analogues. They are bacteriostatic agents that inhibit bacterial protein synthesis
by binding to the 50S subunit of the bacterial ribosome. This binding interferes with the
translocation step of protein synthesis, ultimately halting the growth of the bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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